5-Bromo-3-iodopyrazin-2-amine

• IUPAC Name: 5-bromo-3-iodopyrazin-2-amine
• InChI: InChI=1S/C4H3BrIN3/c5-2-1-8-4(7)3(6)9-2/h1H,(H2,7,8)
• InChI Key: BSENCWHIBZDGKM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)N)I)Br
• Molecular Formula: C4H3BrIN3
• DSSTOX Substance ID: DTXSID00858684
• Molecular Weight: 299.90 g/mol
• CAS RN: 1062608-42-7

Description

5-Bromo-3-iodopyrazin-2-amine is a chemical compound with the molecular formula C4H3BrIN3 and a molecular weight of 299.9. It is a solid substance used in scientific research with diverse applications ranging from drug discovery to material synthesis.

Synthesis Analysis

The synthesis of 5-Bromo-3-iodopyrazin-2-amine involves a reaction with N-iodo-succinimide in 1,4-dioxane at 80℃ for 16 hours. Another method involves a reaction with iodine in dimethyl sulfoxide at temperatures between 20 and 100℃ for 4 hours.

Molecular Structure Analysis

The linear structure formula of 5-Bromo-3-iodopyrazin-2-amine is C4H3BrIN3. The compound has 9 heavy atoms, 6 of which are aromatic. It has 2 hydrogen bond acceptors and 1 hydrogen bond donor.

Chemical Reactions Analysis

The compound has been used in Suzuki cross-coupling reactions with arylboronic acids to produce novel pyridine derivatives. The reaction conditions and reagents used can vary, leading to different yields and products.

Physical And Chemical Properties Analysis

5-Bromo-3-iodopyrazin-2-amine is a solid substance. It has a melting point of 125-127°C. The compound is soluble, with a solubility of 0.363 mg/ml or 0.00121 mol/l according to ESOL Log S, and 4.41 mg/ml or 0.0147 mol/l according to Ali Log S.

Scientific Research Applications

Summary of Application

“5-Bromo-3-iodopyrazin-2-amine” is used in the development of antimalarial drugs. It’s a key component in the synthesis of a novel series of pyrazine analogues with oral in vivo activity.

Methods of Application

The compound is synthesized from 2-aminopyrazine. NIS (3.10 g, 13.79 mmol) is added to a solution of 5-bromopyrazin-2-amine (2.0 g, 11.49 mmol) in 1,4-dioxane (20 mL), and the resulting mixture is stirred at 80°C for 4 hours.

Results or Outcomes

Biologically Active Pyridazines and Pyridazinone Derivatives

Summary of Application

“5-Bromo-3-iodopyrazin-2-amine” is a component of pyridazine and pyridazinone derivatives, which are heterocycles that contain two adjacent nitrogen atoms. These compounds have shown a wide range of pharmacological activities.

Methods of Application

The compound is synthesized and incorporated into various complex compounds, forming different derivatives with diverse biological activities.

Results or Outcomes

These pyridazine and pyridazinone derivatives have demonstrated various biological properties such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and other anticipated biological activities.

Copper-Catalyzed Selective C–N Bond Formation

Summary of Application

“5-Bromo-3-iodopyrazin-2-amine” is used in the study of C–N bond formation. The C-5 position of 2-aminopyridine is more electron-rich, thus C–X bond polarization is not sufficient to attain the usual S N.

Methods of Application

The compound is used in a model to study C–N bond formation.

Results or Outcomes

Quantum Internet Technology

Summary of Application

While not directly related to “5-Bromo-3-iodopyrazin-2-amine”, the field of quantum internet technology is advancing rapidly. Quantum entanglement, a phenomenon in which two or more objects are linked so that they contain the same information even if they are far apart, is a key step towards a future quantum internet. This technology could allow information to be exchanged while encoded in quantum states.

Methods of Application

Results or Outcomes

Synthesis of Complex Compounds

Summary of Application

“5-Bromo-3-iodopyrazin-2-amine” is used in the synthesis of various complex compounds. These compounds have a wide range of applications in different fields.

Methods of Application

The compound is synthesized and incorporated into various complex compounds.

Results or Outcomes

Safety And Hazards

The compound is classified under the GHS07 hazard category. It has hazard statements H302, H315, H319, H332, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, is harmful if inhaled, and may cause respiratory irritation. The precautionary statements include P261, P280, and P305+P351+P338.

Future Directions

5-Bromo-3-iodopyrazin-2-amine has potential for various research areas due to its unique properties. Its use in the synthesis of novel pyridine derivatives via Suzuki cross-coupling reactions suggests potential applications in drug discovery and material synthesis.

Relevant Papers The compound has been mentioned in several papers. One study described the synthesis of 7-azaindoles from 3-alkynyl-2-aminopyridines and their antimicrobial activity. Another study discussed the synthesis of novel pyridine derivatives via Suzuki cross-coupling reactions.